Cas no 844502-63-2 (3,4-Thiophenedicarboxylicacid, 2-amino-, 3-ethyl 4-methyl ester)

• Product Name: 3,4-Thiophenedicarboxylicacid, 2-amino-, 3-ethyl 4-methyl ester
• CAS No: 844502-63-2
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD11977340
• CID: 706909
• PubChem ID: 50992830
• Update Time: 2025-10-21

3,4-Thiophenedicarboxylicacid, 2-amino-, 3-ethyl 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 3,4-Thiophenedicarboxylicacid, 2-amino-, 3-ethyl 4-methyl ester
• 3-O-ethyl 4-O-methyl 2-aminothiophene-3,4-dicarboxylate
• E1418
• 844502-63-2
• AS-77142
• 2-aminothiophene-3,4-dicarboxylic acid O3-ethyl ester O4-methyl ester
• A840788
• SCHEMBL5919196
• 3-ETHYL 4-METHYL 2-AMINOTHIOPHENE-3,4-DICARBOXYLATE
• O3-ethyl O4-methyl 2-azanylthiophene-3,4-dicarboxylate
• 3-ETHYL4-METHYL2-AMINOTHIOPHENE-3,4-DICARBOXYLATE
• D95412
• MFCD11977340
• DTXSID50679184

• MDL： MFCD11977340
• Inchi： 1S/C9H11NO4S/c1-3-14-9(12)6-5(8(11)13-2)4-15-7(6)10/h4H,3,10H2,1-2H3
• InChI Key： JPILDOOERAALDC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C(C(=O)OCC)=C1N

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 328℃
• Flash Point: 152℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on 3,4-Thiophenedicarboxylicacid, 2-amino-, 3-ethyl 4-methyl ester

Introduction to 3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester (CAS No. 844502-63-2)

3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester, identified by its CAS number 844502-63-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiophene derivative family, which is renowned for its versatile applications in medicinal chemistry due to its unique structural and electronic properties. The presence of both amino and ester functional groups in its molecular structure makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The thiophene core of this compound contributes to its stability and reactivity, making it a preferred building block for designing bioactive molecules. Thiophene derivatives have been extensively studied for their potential applications in drug discovery, including antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester enhances its pharmacological profile, enabling it to interact with biological targets in a highly selective manner.

In recent years, there has been a surge in research focused on developing new methodologies for synthesizing functionalized thiophenes. The amino group at the 2-position and the ester groups at the 3- and 4-positions provide multiple sites for further chemical modification, allowing researchers to tailor the compound’s properties for specific applications. This flexibility has made CAS No. 844502-63-2 a popular choice in academic and industrial laboratories.

One of the most compelling aspects of this compound is its role in the synthesis of macrocyclic compounds. Thiophene-based macrocycles have shown promise as molecular scaffolds for drug development due to their ability to form stable complexes with biological targets. The structural motifs present in 3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester facilitate the construction of such macrocycles through condensation reactions or other coupling strategies.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a lead molecule for drug discovery. Molecular modeling studies suggest that it can interact with various protein targets, including enzymes and receptors involved in critical biological pathways. These findings have prompted further investigation into its pharmacological activity and potential therapeutic applications.

The synthesis of 3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized synthetic protocols is essential to ensure the desired yield and quality of the final product. Industrial-scale production often employs catalytic methods or green chemistry principles to enhance efficiency and minimize environmental impact.

In conclusion, CAS No. 844502-63-2 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and synthetic versatility make it a valuable tool for researchers developing new drugs and therapeutic agents. As our understanding of biological systems continues to grow, compounds like 3,4-Thiophenedicarboxylic acid, 2-amino-, 3-ethyl 4-methyl ester will play an increasingly important role in addressing complex medical challenges.